Cas no 664-66-4 (2,2,3-trifluorobutanedioic Acid)

• Product name: 2,2,3-trifluorobutanedioic Acid
• CAS No: 664-66-4
• MF: C₄H₃O₄F₃
• MW: 172.05942
• CID: 1710162
• PubChem ID: 19065798

2,2,3-trifluorobutanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trifluorobutanedioic acid
• FT-0691307
• Trifluor-bernsteinsaeure
• 2,2,3-Trifluoro-succinic acid
• 2,3,3-trifluorosuccinic acid
• 2,2,3-trifluorosuccinic acid
• trifluoro-succinic acid
• Trifluorbernsteinsaeure
• CTK7I3998
• trifluorosuccinic acid
• 664-66-4
• Butanedioic acid, trifluoro-
• DB-292090
• SCHEMBL714465
• DTXSID50597753
• AKOS006344288
• PFCA-H; C4H3F3O4
• 2,2,3-trifluorobutanedioic Acid

• Inchi： InChI=1S/C4H3F3O4/c5-1(2(8)9)4(6,7)3(10)11/h1H,(H,8,9)(H,10,11)
• InChI Key： ONVXOMZCAAXUJR-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(C(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 171.99834306g/mol
• Monoisotopic Mass: 171.99834306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

2,2,3-trifluorobutanedioic Acid Security Information

• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids